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Compound of Interest

Compound Name: 4-Nitroaniline-2,3,5,6-D4

Cat. No.: B586119

4-Nitroaniline-2,3,5,6-D4 (4-NA-D4) is the deuterated analogue of 4-Nitroaniline, a versatile
intermediate compound used in the synthesis of dyes, antioxidants, pharmaceuticals, and
corrosion inhibitors.[1][2] In the realm of drug development and research, isotopically labeled
compounds like 4-NA-D4 are invaluable. They primarily serve as internal standards in
guantitative bioanalytical studies using mass spectrometry, allowing for precise measurement
of the non-labeled parent drug or metabolite in complex biological matrices.[3]

While the incorporation of deuterium atoms grants it a distinct mass for analytical purposes, it
does not fundamentally alter the chemical reactivity or toxicological profile of the molecule.
Therefore, for safety and handling considerations, 4-Nitroaniline-D4 must be treated with the
same level of caution as its non-labeled, parent compound, 4-Nitroaniline (CAS No. 100-01-6).
[3][4] This guide provides a comprehensive overview of the hazards, handling protocols, and
emergency procedures necessary for the safe utilization of 4-Nitroaniline-D4 in a laboratory
setting, grounded in established safety data and best practices.

Hazard Identification and GHS Classification

4-Nitroaniline is classified as a highly toxic substance. The primary danger lies in its rapid
absorption through inhalation, ingestion, or skin contact, and its potential for causing significant
organ damage through prolonged or repeated exposure.[5][6] The Globally Harmonized
System (GHS) classification provides a clear and immediate understanding of its risk profile.

GHS Hazard Pictograms:
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Signal Word:Danger[5]

Table 1: GHS Hazard and Precautionary Statements[5]
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Code

Statement

Category

Hazard Statements

Acute Toxicity, Oral (Category

H301 Toxic if swallowed 3)
o ] ) Acute Toxicity, Dermal
H311 Toxic in contact with skin
(Category 3)
o Acute Toxicity, Inhalation
H331 Toxic if inhaled
(Category 3)
May cause damage to organs Specific Target Organ Toxicity,
H373 through prolonged or repeated Repeated Exposure (Category
exposure 2)
o ) Hazardous to the Aquatic
Harmful to aquatic life with _ _
H412 ) Environment, Chronic
long lasting effects
(Category 3)
Precautionary Statements
P260 Do not breathe dust Prevention
Avoid release to the )
P273 ) Prevention
environment
Wear protective
P280 gloves/protective clothing/eye Prevention
protection
IF SWALLOWED: Immediately
P301+P310 call a POISON CENTER or Response
doctor/physician
IF ON SKIN: Wash with plenty
P302+P352 Response
of soap and water
IF INHALED: Remove person
P304+P340 to fresh air and keep Response

comfortable for breathing
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P405 Store locked up Storage

Dispose of contents/container
P501 to an approved waste disposal Disposal

plant

Toxicological Profile: The Mechanism of Harm

The primary toxic effect of 4-Nitroaniline exposure is methemoglobinemia.[2] Absorption into
the body leads to the oxidation of the iron atom in hemoglobin from its ferrous state (Fe?*) to
the ferric state (Fe3*). This change renders the hemoglobin incapable of binding and
transporting oxygen, leading to cyanosis (a bluish discoloration of the skin, lips, and nails) and,
in severe cases, unconsciousness and death. The onset of symptoms can be delayed by 2 to 4
hours or more post-exposure.[6]

Routes of Exposure: Inhalation of dust, dermal absorption, and ingestion are all significant
routes of exposure.[1] The compound is readily absorbed through the skin.

o Target Organs: Prolonged or repeated exposure may cause damage to the liver and eyes.[2]

[4]
o Acute Effects: Headache, drowsiness, nausea, shortness of breath, and cyanosis.[2]

o Chronic Effects: Can lead to liver damage.[2] There is also evidence of potential reproductive
effects based on animal studies.[6]

Physical and Chemical Properties

Understanding the physical properties of 4-Nitroaniline-D4 is essential for its proper storage
and handling. As a solid, its primary physical hazard is the potential for generating airborne
dust.

Table 2: Physicochemical Data of 4-Nitroaniline[1][7]
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Property

Value

Chemical Formula

CeH2D4N202

Molar Mass 142.15 g/mol [4]

Appearance Yellow or brown crystalline powder[1]
Odor Faint, ammonia-like[1]

Melting Point 146 to 149 °C

Boiling Point 332°C

Solubility in Water

0.8 mg/mL at 18.5 °C

Vapor Pressure

0.00002 mmHg (20°C)

Stability

Stable under normal conditions, but may be

sensitive to light, air, and moisture.[2]

Exposure Controls and Personal Protection

A multi-layered approach to safety, combining engineering controls and personal protective

equipment (PPE), is mandatory to prevent exposure.

Engineering Controls: The causality here is simple: to prevent inhalation of the toxic dust, all

handling of solid 4-Nitroaniline-D4 and its concentrated solutions must be performed within a

certified chemical fume hood.[8] The fume hood provides negative pressure to contain and

exhaust any airborne particles or vapors away from the operator.

Personal Protective Equipment (PPE): The selection of PPE is your last line of defense. It must

be chosen based on the specific hazards of the chemical.

Table 3: Recommended Personal Protective Equipment
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Body Part

Protection

Standard

Rationale

Hands

Nitrile rubber gloves

(>0.11 mm thickness)

EN 374

Provides a chemical
barrier to prevent
dermal absorption.
Gloves must be
inspected before use
and disposed of after
handling.[6][7]

Eyes/Face

Safety glasses with
side-shields and a

face shield

NIOSH (US) or EN
166 (EU)

Protects against
splashes and airborne
dust. A face shield
offers a greater
degree of protection
when handling larger

quantities.[6]

Body

Chemical-resistant lab
coat; full protective

suit for large spills

N/A

Alab coat prevents
contamination of
personal clothing. A
full suit is necessary
for emergency
response to contain
widespread

contamination.[6]

Respiratory

Required if dust is
generated outside a

fume hood

EN 143

A P3 particulate filter
respirator (or
equivalent) is
necessary if
engineering controls
are insufficient to
maintain exposure
below permissible
limits.[7]
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Standard Operating Procedure: Safe Handling and
Storage

Adherence to a strict, self-validating protocol is critical for mitigating the risks associated with 4-
Nitroaniline-D4.

Handling Protocol (Solid)

o Preparation: Don all required PPE as specified in Table 3 before entering the designated
handling area. Ensure the chemical fume hood is operational and the sash is at the
appropriate working height.

» Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the
chemical fume hood. This is the step with the highest risk of generating airborne dust.

o Transfer: Use a spatula to carefully transfer the solid to the desired vessel. Avoid any actions
that could create dust clouds, such as dropping the solid from a height.

» Cleaning: After transfer, gently tap the weigh boat to dislodge any remaining powder.
Dispose of the weigh boat and any contaminated materials (e.g., disposable gloves) in a
designated, sealed hazardous waste container.

e Post-Handling: Wipe down the work surface inside the fume hood with a suitable solvent
(e.g., methanol, acetone) and paper towels. Dispose of cleaning materials as hazardous
waste. Wash hands thoroughly with soap and water after removing gloves.[6]

Storage Protocol

The goal of proper storage is to maintain chemical stability and prevent accidental release or
reaction.

e Location: Store in a cool, dry, and well-ventilated area.[8] The container must be kept in a
locked cabinet or an area accessible only to authorized personnel.[5]

o Container: Keep the container tightly closed to prevent exposure to moisture and air.[2][8]
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e Incompatibilities: Segregate 4-Nitroaniline-D4 from strong oxidizing agents (e.g., nitrates,
perchlorates), strong reducing agents, strong acids (especially sulfuric acid), and sodium
hydroxide.[2][9] Violent or explosive reactions can occur with these substances.[2]

o Temperature: For long-term stability, especially for deuterated standards which are often
expensive, storage at 4°C in a sealed container is recommended.[10] However, always
follow the supplier's specific storage temperature recommendations.[4]

Workflow for Safe Chemical Management

The entire lifecycle of the chemical, from acquisition to disposal, must be managed with safety

as the primary consideration.
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Preparation & Handling

Receive & Log Chemical

{egregate Incompatibles

Store in Locked, Ventilated Cabinet

l

Don Appropriate PPE

l

Work in Chemical Fume Hood

l

Weigh & Handle Solid For Expired Stock

Post-Handling & Disposal

Decontaminate Work Area Remove & Dispose of PPE
Segregate Hazardous Waste Wash Hands Thoroughly

l

Dispose via Certified Vendor [« ------------- - :

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Nitroaniline-D4.
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Emergency and Accidental Release Procedures

Immediate and correct response to an exposure or spill is critical to minimizing harm.

Accidental Release Measures

o Evacuate: Evacuate non-essential personnel from the immediate area.[6]
o Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse dust.[5]
» Contain: Prevent the spill from entering drains or waterways.[6]

e Clean-up (Small Spill):

[¢]

Wear full PPE, including respiratory protection if necessary.[7]

[¢]

Gently sweep or scoop up the solid material, avoiding dust generation.[6]

[e]

Place the material into a suitable, sealed container for disposal.[6]

o

Clean the spill area with a damp cloth or paper towels and a suitable solvent.

o Clean-up (Large Spill): Contact your institution's Environmental Health and Safety (EHS)
department immediately. Do not attempt to clean up a large spill without specialized training
and equipment.

First Aid and Exposure Response

The following flowchart outlines the immediate actions required following personal exposure. In
all cases, seek immediate medical attention and provide the Safety Data Sheet to the
responding medical personnel.[8]
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Personal Exposure Occurs

v 3 > X B
J Inhalation ’ Skin Contact Eye Contact Ingestion L
> = > x —=
1. Move to fresh air. 1. Immediately remove all contaminated clothing.| |1. Rinse cautiously with water for at least 15 minutes. 1. Rinse mouth with water.
2. If not breathing, give artificial respiration. 2. Wash skin with plenty of soap and water. 2. Remove contact lenses, if present and easy to do. 2. DO NOT induce vomiting.
3. Call for immediate medical attention. 3. Call for immediate medical attention. 3. Seek medical attention. 3. Call forimmediate medical attention.

Provide SDS to Medical Professionals.
Treat symptomatically for methemoglobinemia.

Click to download full resolution via product page
Caption: Emergency response flowchart for accidental exposure.

Disposal Considerations

All waste containing 4-Nitroaniline-D4, including contaminated labware, PPE, and the chemical
itself, must be treated as hazardous waste.[6]

o Collect waste in a clearly labeled, sealed, and compatible container.
e Do not mix with incompatible waste streams.

» Arrange for disposal through your institution's certified hazardous waste management
program.

» Avoid release to the environment under any circumstances, as the substance is harmful to
aquatic life.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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